Cas no 1248051-73-1 (2-{(4-fluoro-3-methylphenyl)methylamino}butan-1-ol)

• Product Name: 2-{(4-fluoro-3-methylphenyl)methylamino}butan-1-ol
• CAS No: 1248051-73-1
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 5167696
• PubChem ID: 62120731
• Update Time: 2025-10-29

2-{(4-fluoro-3-methylphenyl)methylamino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-fluoro-3-methylphenyl)methyl]amino}butan-1-ol
• 2-((4-Fluoro-3-methylbenzyl)amino)butan-1-ol
• 1-Butanol, 2-[[(4-fluoro-3-methylphenyl)methyl]amino]-
• 2-{(4-fluoro-3-methylphenyl)methylamino}butan-1-ol

• Inchi： 1S/C12H18FNO/c1-3-11(8-15)14-7-10-4-5-12(13)9(2)6-10/h4-6,11,14-15H,3,7-8H2,1-2H3
• InChI Key： VPYHKPSBHNNSIG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)CNC(CO)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• XLogP3: 2
• Topological Polar Surface Area: 32.299

Additional information on 2-{(4-fluoro-3-methylphenyl)methylamino}butan-1-ol

Introduction to 2-{(4-fluoro-3-methylphenyl)methylamino}butan-1-ol (CAS No. 1248051-73-1)

2-{(4-fluoro-3-methylphenyl)methylamino}butan-1-ol, a compound with the chemical identifier CAS No. 1248051-73-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The unique structural features of this molecule, particularly the presence of a 4-fluoro-3-methylphenyl moiety and an amine functional group, make it a promising candidate for further investigation in various therapeutic areas.

The chemical structure of 2-{(4-fluoro-3-methylphenyl)methylamino}butan-1-ol consists of a butan-1-ol backbone substituted with a tertiary amine derived from the 4-fluoro-3-methylphenyl group. This arrangement imparts specific electronic and steric properties to the molecule, which can be leveraged in the design of novel pharmacophores. The fluorine atom in the aromatic ring is known to enhance metabolic stability and binding affinity, making this compound particularly interesting for drug discovery efforts.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various biological pathways. The amine group in 2-{(4-fluoro-3-methylphenyl)methylamino}butan-1-ol provides a versatile scaffold for further derivatization, allowing chemists to explore different pharmacological profiles. This flexibility has made it a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

One of the most compelling aspects of this compound is its potential role in the development of treatments for neurological disorders. The structural motif of 2-{(4-fluoro-3-methylphenyl)methylamino}butan-1-ol shares similarities with known bioactive compounds that interact with central nervous system receptors. Preliminary studies have suggested that this compound may exhibit properties relevant to the modulation of neurotransmitter systems, which could be beneficial in conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 2-{(4-fluoro-3-methylphenyl)methylamino}butan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluorine atom into the aromatic ring is particularly challenging due to its high reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have made it possible to achieve efficient fluorination reactions, paving the way for scalable production.

From a computational chemistry perspective, 2-{(4-fluoro-3-methylphenyl)methylamino}butan-1-ol has been subjected to extensive molecular modeling studies. These simulations have provided valuable insights into its interactions with biological targets, helping researchers predict its pharmacological activity accurately. The use of computational tools has not only accelerated the drug discovery process but also allowed for the identification of key structural features that contribute to its biological efficacy.

The pharmacokinetic properties of 2-{(4-fluoro-3-methylphenyl)methylamino}butan-1-ol are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Initial pharmacokinetic studies have shown promising results, indicating that this molecule may exhibit favorable bioavailability and metabolic stability.

In conclusion, 2-{(4-fluoro-3-methylphenyl)methylamino}butan-1-ol (CAS No. 1248051-73-1) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of its biological activity and pharmacokinetic profile continues to grow, this compound is poised to play a crucial role in the discovery and development of novel therapeutics.